Cas no 161167-65-3 (Rolofylline metabolite M1-cis)

• Product Name: Rolofylline metabolite M1-cis
• CAS No: 161167-65-3
• MF: C₂₀H₂₈N₄O₃
• MW: 372.461324691772
• CID: 3162884
• PubChem ID: 9885824
• Update Time: 2025-10-12

Rolofylline metabolite M1-cis Chemical and Physical Properties

Names and Identifiers

• Rolofylline metabolite M1-trans
• 161167-65-3
• 8-(Hexahydro-7-hydroxy-2,5-methanopentalen-3a(1H)-yl)-3,9-dihydro-1,3-dipropyl-1H-Purine-2,6-dione, trans
• Rolofylline metabolite M1-cis
• KGA94306
• SCHEMBL3263501
• 8-(Hexahydro-7-hydroxy-2,5-methanopentalen-3a(1H)-yl)-3,9-dihydro-1,3-dipropyl-1H-Purine-2,6-dione, cis
• L011792
• 160943-06-6

• Inchi： 1S/C20H28N4O3/c1-3-5-23-16-14(17(26)24(6-4-2)19(23)27)21-18(22-16)20-9-11-7-13(20)8-12(10-20)15(11)25/h11-13,15,25H,3-10H2,1-2H3,(H,21,22)
• InChI Key： RQXXBTUEEJCGNQ-UHFFFAOYSA-N
• SMILES： OC1C2CC3CC1CC3(C1=NC3=C(C(N(CCC)C(N3CCC)=O)=O)N1)C2

Computed Properties

• Exact Mass: 372.21614077Da
• Monoisotopic Mass: 372.21614077Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.5Ų

Additional information on Rolofylline metabolite M1-cis

Rolofylline Metabolite M1-cis: A Comprehensive Overview

Rolofylline metabolite M1-cis, identified by the CAS number 161167-65-3, is a significant compound in the field of pharmacology and drug development. This metabolite is derived from rolofylline, a compound that has garnered attention for its potential therapeutic applications. The focus on Rolofylline Metabolite M1-cis stems from its unique chemical properties and its role in the pharmacokinetics and pharmacodynamics of rolofylline.

Recent studies have highlighted the importance of understanding the metabolic pathways of drugs to optimize their efficacy and safety. Rolofylline Metabolite M1-cis, as a key intermediate in the metabolism of rolofylline, plays a crucial role in determining the drug's bioavailability and therapeutic effects. Researchers have employed advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to elucidate the structure and characteristics of this metabolite.

The CAS number 161167-65-3 serves as a unique identifier for Rolofylline Metabolite M1-cis, ensuring consistency in scientific communication and data sharing. This identifier is particularly useful in regulatory submissions and literature reviews, where precise identification of chemical entities is essential.

One of the most intriguing aspects of Rolofylline Metabolite M1-cis is its stereochemistry, which significantly influences its biological activity. The "cis" designation in its name refers to the spatial arrangement of its molecular components, a factor that can profoundly affect how it interacts with biological systems. Recent research has explored the stereochemical properties of this metabolite, shedding light on its potential as a lead compound for drug development.

In terms of therapeutic applications, Rolofylline Metabolite M1-cis has shown promise in several areas, including neuroprotection and anti-inflammatory therapies. Studies conducted in 2023 have demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings underscore the potential of this metabolite as a novel therapeutic agent.

The pharmacokinetic profile of Rolofylline Metabolite M1-cis is another area of active research. Understanding how this metabolite is absorbed, distributed, metabolized, and excreted is critical for optimizing drug delivery systems and ensuring patient safety. Recent advancements in pharmacokinetic modeling have provided valuable insights into the behavior of this compound within the human body.

Moreover, the environmental impact of Rolofylline Metabolite M1-cis has become a topic of interest. As regulatory agencies increasingly emphasize environmental sustainability, researchers are investigating the degradation pathways and ecological effects of this metabolite. Preliminary studies suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its potential environmental footprint.

In conclusion, Rolofylline Metabolite M1-cis (CAS No. 161167-65-3) represents a compelling area of research with significant implications for drug development and therapeutic innovation. Its unique chemical properties, coupled with emerging insights from cutting-edge research, position it as a promising candidate for future clinical applications.